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Cat. No.: B15599535 Get Quote

Introduction

Chlordane is a persistent organochlorine pesticide that was widely used in agriculture and for

termite control.[1][2] Due to its toxic effects, including potential neurological damage and

carcinogenicity, and its persistence in the environment, chlordane has been banned in many

countries.[1][2][3] Its presence in drinking water supplies, even at trace levels, is a significant

health concern.[1][4] Solid-phase extraction (SPE) is a widely adopted technique for the

determination of chlordane in drinking water, offering advantages over traditional liquid-liquid

extraction by being less time-consuming, requiring smaller volumes of organic solvents, and

providing high reproducibility.[1][4] This application note provides a detailed protocol for the

extraction of chlordane from drinking water using SPE, followed by gas chromatographic

analysis.

Principle of Solid-Phase Extraction

Solid-phase extraction is a chromatographic technique used to isolate and concentrate

analytes from a liquid sample. The process involves passing the water sample through a

cartridge containing a solid adsorbent (the stationary phase). Chlordane, being a nonpolar

compound, adsorbs to the nonpolar stationary phase. Interfering substances can be washed

away, and the retained chlordane is then eluted with a small volume of an appropriate organic

solvent. The resulting extract is concentrated and can be analyzed by methods such as gas

chromatography with electron capture detection (GC-ECD) or mass spectrometry (GC-MS).[3]

[5]
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Sorbents and Solvents

The choice of sorbent and elution solvent is critical for the efficient recovery of chlordane.

Sorbents: C18-bonded silica is a commonly used sorbent for the extraction of organochlorine

pesticides like chlordane due to its nonpolar nature.[1][6] Polymeric sorbents, such as

Oasis® HLB, are also effective and can provide good recoveries for a wide range of

pesticides.[5]

Elution Solvents: A variety of organic solvents can be used to elute chlordane from the SPE

cartridge. These include methylene chloride, ethyl acetate, dichloromethane, and mixtures of

acetone and n-hexane.[1][3][7] The selection of the elution solvent depends on the sorbent

used and the subsequent analytical method.

Quantitative Data Summary
The following table summarizes the quantitative data for the solid-phase extraction of

chlordane from water samples as reported in various studies.

SPE
Sorbent

Elution
Solvent(s
)

Analytical
Method

Spike
Concentr
ation

Recovery
(%)

Relative
Standard
Deviation
(RSD) (%)

Referenc
e

C18
Methylene

Chloride
GC-μECD 0.1 ug/L 81.0 4.6 [4]

Polymeric

(Oasis®

HLB)

Dichlorome

thane/Meth

anol

GC-MS/MS

& LC-

MS/MS

Not

Specified
70 - 117.3 < 19.7 [5]

C18
Not

Specified
GC-ECD

Not

Specified
> 80

Not

Specified
[6]

C18 or

HLB

Dichlorome

thane and

Methanol

GC-MS 100 ng/L > 65-68 < 9.7-12.3 [8]
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Experimental Protocol: SPE of Chlordane from
Drinking Water
This protocol provides a general procedure for the solid-phase extraction of chlordane from

drinking water using a C18 cartridge.

1. Materials and Reagents

Solid-Phase Extraction Cartridges: C18, 1 g[1]

Methanol, pesticide residue grade

Dichloromethane, pesticide residue grade

Deionized Water

Nitrogen gas, high purity

1 L drinking water sample

Glass vials for collection

2. Sample Preparation

For chlorinated water, dechlorinate the sample by adding 50 mg/L of sodium sulfite.

Adjust the pH of the 1 L water sample to 2 using hydrochloric acid.[3]

3. SPE Cartridge Conditioning

Condition the C18 cartridge with 10 mL of methanol.[1]

Equilibrate the cartridge with 10 mL of deionized water.[1] Do not allow the cartridge to go

dry.

4. Sample Loading
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Load the 1 L water sample onto the conditioned C18 cartridge at a flow rate of approximately

10 mL/min.[3]

5. Cartridge Drying

After the entire sample has passed through, dry the cartridge by passing nitrogen gas

through it for 5-10 minutes.[1][3]

6. Elution

Elute the retained chlordane from the cartridge with an appropriate solvent. A common

procedure is to use two aliquots of 5 mL of dichloromethane.

Collect the eluate in a clean glass vial.

7. Concentration and Analysis

Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

The concentrated extract is now ready for analysis by GC-ECD or GC-MS.[3]

Experimental Workflow
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Caption: Experimental workflow for solid-phase extraction of chlordane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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